Cas no 885522-19-0 (4-fluoro-6-methyl-1H-indazole-3-carboxylic acid)

• Product Name: 4-fluoro-6-methyl-1H-indazole-3-carboxylic acid
• CAS No: 885522-19-0
• MF: C₉H₇FN₂O₂
• MW: 194.162485361099
• CID: 2626066
• PubChem ID: 24728808
• Update Time: 2025-04-21

4-fluoro-6-methyl-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-6-methyl-1H-indazole-3-carboxylic acid
• 4-FLUORO-6-METHYL-3-(1H)INDAZOLE CARBOXYLIC ACID
• AKOS006287797
• DTXSID00646503
• 885522-19-0
• 4-fluoro-6-methyl-1H-indazole-3-carboxylic acid

• Inchi： 1S/C9H7FN2O2/c1-4-2-5(10)7-6(3-4)11-12-8(7)9(13)14/h2-3H,1H3,(H,11,12)(H,13,14)
• InChI Key： UBLRWTMPHRJUIU-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC2=C1C(C(=O)O)=NN2

Computed Properties

• Exact Mass: 194.049
• Monoisotopic Mass: 194.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 1.9